Cas no 4449-45-0 (1,2,4-Triazine-3,5(2H,4H)-dione, 6-(hydroxymethyl)- (9CI))
4449-45-0 structure
Product Name:1,2,4-Triazine-3,5(2H,4H)-dione, 6-(hydroxymethyl)- (9CI)
CAS No:4449-45-0
MF:C4H5N3O3
MW:143.100800275803
CID:325449
PubChem ID:45083507
Update Time:2025-04-19
1,2,4-Triazine-3,5(2H,4H)-dione, 6-(hydroxymethyl)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Triazine-3,5(2H,4H)-dione, 6-(hydroxymethyl)- (9CI)
- 1,2,4-Triazine-3,5(2H,4H)-dione,6-(hydroxymethyl)-
- 5-Hydroxymethyl-6-azauracil
- as-Triazine-3,5(2H,4H)-dione,6-(hydroxymethyl)- (7CI,8CI)
- 6-(Hydroxymethyl)-1,2,4-triazine-3,5-diol
- 4449-45-0
- 6-(Hydroxymethyl)-1,2,4-triazine-3,5(2H,4H)-dione
- DTXSID801233082
- 1,2,4-Triazine-3,5(2H,4H)-dione,6-(hydroxymethyl)-(9ci)
- SCHEMBL23663105
-
- Inchi: 1S/C4H5N3O3/c8-1-2-3(9)5-4(10)7-6-2/h8H,1H2,(H2,5,7,9,10)
- InChI Key: BDNQWCVSFMASIQ-UHFFFAOYSA-N
- SMILES: OCC1C(NC(NN=1)=O)=O
Computed Properties
- Exact Mass: 143.033
- Monoisotopic Mass: 143.033
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.4
- Topological Polar Surface Area: 90.8A^2
1,2,4-Triazine-3,5(2H,4H)-dione, 6-(hydroxymethyl)- (9CI) Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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